Cas no 500728-16-5 (Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate)

• Product Name: Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate
• CAS No: 500728-16-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5054458
• Update Time: 2025-06-10

Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate
• ethyl 2-(3-oxo-2,4-dihydroquinoxalin-1-yl)acetate
• NSC158990
• NE56697
• Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate

• Inchi： 1S/C12H14N2O3/c1-2-17-12(16)8-14-7-11(15)13-9-5-3-4-6-10(9)14/h3-6H,2,7-8H2,1H3,(H,13,15)
• InChI Key： VDWCBOWYLRLNMN-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate

Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate: A Comprehensive Overview

Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate (CAS No: 500728-16-5) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydroquinoxaline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a key pharmacophore—the tetrahydroquinoxaline scaffold—which is known for its role in modulating various biological pathways.

The synthesis and characterization of Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate have been subjects of extensive research in recent years. The compound’s molecular framework, featuring an acetic acid ester group attached to a 3-oxo-tetrahydroquinoxaline ring system, positions it as a versatile intermediate for further functionalization. This structural motif has been explored in the development of novel pharmaceutical agents targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

Recent advancements in the field have highlighted the importance of tetrahydroquinoxaline derivatives in drug discovery. Studies have demonstrated that these compounds can exhibit potent inhibitory effects on enzymes and receptors involved in disease pathogenesis. For instance, derivatives of tetrahydroquinoxaline have shown promise in preclinical models as inhibitors of kinases and other enzymes implicated in cancer progression. The acetic acid ester moiety in Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate not only contributes to the compound’s solubility but also provides a site for further chemical modification, enabling the design of more tailored pharmacological entities.

The pharmacological profile of Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate has been investigated through both in vitro and in vivo studies. In cellular assays, the compound has been shown to interact with various targets, including protein kinases and ion channels. These interactions often lead to modulations in cellular signaling pathways that are relevant to therapeutic intervention. For example, certain tetrahydroquinoxaline derivatives have demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

One of the most compelling aspects of Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate is its potential as a lead compound for drug development. Its structural features make it amenable to modifications that can enhance its pharmacokinetic properties while maintaining or improving its biological activity. Researchers have employed computational methods and high-throughput screening techniques to identify analogs with improved efficacy and reduced toxicity. These efforts have led to the discovery of several promising candidates that are currently undergoing further optimization.

The role of computational chemistry in the study of Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate cannot be overstated. Molecular modeling techniques have been instrumental in understanding how this compound interacts with biological targets at the atomic level. By predicting binding affinities and identifying key interaction sites, computational approaches help guide synthetic efforts toward the development of more effective derivatives. Additionally, these methods have been used to assess the metabolic stability and potential toxicity profiles of the compound.

In conclusion, Ethyl 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceutical agents.